Cas no 950269-63-3 (3-(3,4-dichlorobenzenesulfonyl)-6-methoxy-2H-chromen-2-one)

• Product Name: 3-(3,4-dichlorobenzenesulfonyl)-6-methoxy-2H-chromen-2-one
• CAS No: 950269-63-3
• MF: C₁₆H₁₀Cl₂O₅S
• MW: 385.218601703644
• CID: 5429738
• PubChem ID: 20864485
• Update Time: 2023-11-22

3-(3,4-dichlorobenzenesulfonyl)-6-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorobenzenesulfonyl)-6-methoxy-2H-chromen-2-one
• VU0614752-1
• F3382-3634
• 3-((3,4-dichlorophenyl)sulfonyl)-6-methoxy-2H-chromen-2-one
• AKOS001812618
• 3-(3,4-dichlorophenyl)sulfonyl-6-methoxychromen-2-one
• 950269-63-3
• 3-[(3,4-Dichlorophenyl)sulfonyl]-6-methoxy-2H-1-benzopyran-2-one

• Inchi： 1S/C16H10Cl2O5S/c1-22-10-2-5-14-9(6-10)7-15(16(19)23-14)24(20,21)11-3-4-12(17)13(18)8-11/h2-8H,1H3
• InChI Key： JLCQNQAJVBKGGV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(OC)C=C2C=C1S(C1=CC=C(Cl)C(Cl)=C1)(=O)=O

Computed Properties

• Exact Mass: 383.9626000g/mol
• Monoisotopic Mass: 383.9626000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.539±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 629.4±55.0 °C(Predicted)